Cas no 56922-99-7 (1,4-Pentadiyn-3-ol, 3-(1,1-dimethylethyl)-1,5-diphenyl-)

• Product Name: 1,4-Pentadiyn-3-ol, 3-(1,1-dimethylethyl)-1,5-diphenyl-
• CAS No: 56922-99-7
• MF: C₂₁H₂₀O
• MW: 288.382905960083
• CID: 347332
• PubChem ID: 12213774
• Update Time: 2025-04-19

1,4-Pentadiyn-3-ol, 3-(1,1-dimethylethyl)-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadiyn-3-ol, 3-(1,1-dimethylethyl)-1,5-diphenyl-
• 3-tert-butyl-1,5-diphenylpenta-1,4-diyn-3-ol
• 56922-99-7
• DTXSID00480742

• Inchi： 1S/C21H20O/c1-20(2,3)21(22,16-14-18-10-6-4-7-11-18)17-15-19-12-8-5-9-13-19/h4-13,22H,1-3H3
• InChI Key： NOAGCXPYOUAWBM-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 288.1515
• Monoisotopic Mass: 288.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23